Cas no 2228237-24-7 (3-(5-Fluoro-2-methylphenyl)-2-methoxypropanoic acid)

• Product Name: 3-(5-Fluoro-2-methylphenyl)-2-methoxypropanoic acid
• CAS No: 2228237-24-7
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 5754492
• PubChem ID: 165614501
• Update Time: 2023-11-15

3-(5-Fluoro-2-methylphenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1808967
• 2228237-24-7
• 3-(5-fluoro-2-methylphenyl)-2-methoxypropanoic acid
• 3-(5-Fluoro-2-methylphenyl)-2-methoxypropanoic acid

• Inchi： 1S/C11H13FO3/c1-7-3-4-9(12)5-8(7)6-10(15-2)11(13)14/h3-5,10H,6H2,1-2H3,(H,13,14)
• InChI Key： XNBDYBARPIUUGY-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)CC(C(=O)O)OC

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų